Cas no 105265-96-1 (2-Acetamido-1,2-Dideoxynojirmycin)

• Product Name: 2-Acetamido-1,2-Dideoxynojirmycin
• CAS No: 105265-96-1
• Molecular Formula: C₈H₁₆N₂O₄
• Molecular Weight: 204.22364
• CID: 147868
• PubChem ID: 122617

2-Acetamido-1,2-Dideoxynojirmycin Properties

Names and Identifiers

• N-((3S,4R,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)piperidin-3-yl)acetamide
• 2-Acetamido-1,2-dideoxynojirimycin
• 2-ACETAMIDO-1,2,5-TRIDEOXY-1,5-IMINO-D-G LUCITOL
• Acetamide,N-[(3S,4R,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-piperidinyl]-
• 1,2-dideoxy-2-acetamidonojirimycin
• 1,3,4-Thiadiazole,2-acetamido
• 2-acetamido-1,5-imino-1,2,5-trideoxy-D-glucitol
• 2-acetylamino-1,3,4-thiadiazole
• 5-acetamido-1,3,4-thiadiazole
• Acetamide,N-1,3,4-thiadiazol-2-yl
• N-Acetyl-2-amino-1,3,4-thiadiazol
• X 134
• 2-Acetamido-1,2-dideoxynojirimycin, >=98.0% (TLC)
• BDBM50182804
• N-[(3S,4R,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-piperidyl]acetamide
• CD 86022
• 2-Acetamido-1,2-Dideoxynojirmycin
• SCHEMBL942456
• DISCONTINUED, offer A158395 as stable HCl salt
• 2-acetamido-1,2-dideoxy-nojirimycin
• BDBM50386412
• CHEMBL2047302
• N-[4,5-Dihydroxy-6-(hydroxymethyl)piperidin-3-yl]ethanimidic acid
• Acetamidodideoxynojirimycin
• 105265-96-1
• N-[(3S,4R,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)piperidin-3-yl]acetamide
• CHEMBL382689
• NOK
• Acetamide, N-(4,5-dihydroxy-6-(hydroxymethyl)-3-piperidinyl)-, (3S-(3alpha,4beta,5alpha,6beta))-
• Q27463895
• AGlu
• N-[4,5-dihydroxy-6-(hydroxymethyl)piperidin-3-yl]acetamide, 1
• 1,2,5-trideoxy-2-acetamido-1,5-iminoglucitol
• Iminocyclitol, 5
• CD-86022
• 2-Addnj
• DTXSID60909404
• AB-05831
• Acetamide, N-[(3S,4R,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-piperidinyl]-
• GBRAQQUMMCVTAV-LXGUWJNJSA-N

• InChIKey： GBRAQQUMMCVTAV-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16N2O4/c1-4(12)10-5-2-9-6(3-11)8(14)7(5)13/h5-9,11,13-14H,2-3H2,1H3,(H,10,12)
• SMILES： OC1C(O)C(CO)NCC1NC(=O)C

Computed Properties

• Exact Mass: 204.11100
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 204.11100700g/mol
• Heavy Atom Count: 14
• Complexity: 212
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• LogP: -2.10330
• PSA: 101.82000
• Melting Point: 227-228°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines